Cas no 2154974-14-6 (2-(oxiran-2-yl)methyl-5H,6H,7H,8H-imidazo1,2-apyridine)

• Product Name: 2-(oxiran-2-yl)methyl-5H,6H,7H,8H-imidazo1,2-apyridine
• CAS No: 2154974-14-6
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 6508132
• PubChem ID: 165758032
• Update Time: 2025-08-05

2-(oxiran-2-yl)methyl-5H,6H,7H,8H-imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 2-(oxiran-2-yl)methyl-5H,6H,7H,8H-imidazo1,2-apyridine
• EN300-1830395
• 2154974-14-6
• 2-[(oxiran-2-yl)methyl]-5H,6H,7H,8H-imidazo[1,2-a]pyridine

• Inchi： 1S/C10H14N2O/c1-2-4-12-6-8(5-9-7-13-9)11-10(12)3-1/h6,9H,1-5,7H2
• InChI Key： TXJFMOUVYYCLHB-UHFFFAOYSA-N
• SMILES： O1CC1CC1=CN2C(CCCC2)=N1

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 30.4Ų

Additional information on 2-(oxiran-2-yl)methyl-5H,6H,7H,8H-imidazo1,2-apyridine

Introduction to 2-(oxiran-2-yl)methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine

The compound 2-(oxiran-2-yl)methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine, identified by the CAS number 2154974-14-6, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of heterocyclic compounds, specifically imidazopyridines, which have gained considerable attention due to their unique electronic properties and structural versatility.

The structure of this compound features an imidazo[1,2-a]pyridine core with a substituted oxirane (epoxide) group at the 2-position. The imidazo[1,2-a]pyridine system is known for its aromaticity and conjugation, which contribute to its stability and reactivity. The presence of the oxirane group introduces additional functionality, making this compound a promising candidate for applications in drug design and materials synthesis.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry. For instance, researchers have explored the potential of imidazopyridines as kinase inhibitors and anti-inflammatory agents. The integration of an oxirane group into this structure further enhances its bioactivity by introducing a reactive epoxide moiety that can participate in various biochemical reactions.

In terms of synthesis, this compound can be prepared through a variety of methods, including cyclization reactions and coupling techniques. One notable approach involves the reaction of an appropriate diamine with an aldehyde or ketone derivative under specific conditions to form the imidazo[1,2-a]pyridine ring system. The subsequent introduction of the oxirane group can be achieved through epoxidation reactions or other functional group transformations.

The physical and chemical properties of 2-(oxiran-2-yl)methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine make it suitable for a wide range of applications. Its high thermal stability and excellent solubility in organic solvents make it ideal for use in organic synthesis and catalysis. Additionally, its electronic properties render it useful in the development of new materials for optoelectronic devices.

From an environmental perspective, this compound exhibits low toxicity and biodegradability under certain conditions. These characteristics are particularly important for its application in pharmaceuticals and agrochemicals where environmental impact is a critical consideration.

In conclusion, 2-(oxiran-2-yl)methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine represents a valuable addition to the arsenal of heterocyclic compounds available to chemists today. Its unique structure and functional groups offer numerous opportunities for innovation across various scientific disciplines.